Cas no 1154708-22-1 (3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline)

• Product Name: 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline
• CAS No: 1154708-22-1
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 3041254
• Update Time: 2025-06-16

3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-yl]aniline
• 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline

• Inchi： 1S/C14H10ClN3O/c15-12-7-2-1-6-11(12)14-17-13(18-19-14)9-4-3-5-10(16)8-9/h1-8H,16H2
• InChI Key： ODCLPELOSNERSG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C2N=C(C3=CC=CC=C3Cl)ON=2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline

Comprehensive Overview of 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline (CAS No. 1154708-22-1): Properties, Applications, and Research Insights

3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline (CAS No. 1154708-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure. This compound belongs to the 1,2,4-oxadiazole family, a class of molecules known for their versatility in drug discovery and material science. The presence of both chlorophenyl and aniline moieties enhances its potential as a building block for designing bioactive molecules, making it a subject of interest for researchers exploring structure-activity relationships (SAR).

In recent years, the demand for heterocyclic compounds like 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline has surged, driven by their applications in developing small-molecule therapeutics and functional materials. A growing trend in AI-driven drug discovery has further highlighted the importance of such compounds, as they are frequently screened for targeted protein interactions and enzyme inhibition. Researchers are particularly intrigued by its potential role in modulating inflammatory pathways and metabolic disorders, topics that dominate current biomedical literature.

The synthesis of 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline typically involves multi-step reactions, including cyclization and functional group transformations. Its molecular stability and solubility profile make it suitable for high-throughput screening (HTS) assays, a method widely adopted in modern pharmacological research. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, ensuring compliance with Good Laboratory Practices (GLP).

Beyond pharmaceuticals, this compound has shown promise in agrochemical innovation, particularly in the development of crop protection agents. Its chlorophenyl group contributes to pesticidal activity, aligning with the industry's focus on sustainable agriculture. Environmental scientists are also investigating its biodegradability and ecotoxicological impact, addressing public concerns about chemical safety and green chemistry.

From a commercial perspective, 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline is often listed in chemical databases under categories like research chemicals and fine chemicals. Suppliers emphasize its high purity grade (e.g., ≥98%) to meet the stringent requirements of academic institutions and industrial R&D teams. The compound's CAS number (1154708-22-1) serves as a critical identifier for regulatory documentation and patent filings, reflecting its legal and commercial relevance.

Future research directions may explore its utility in nanotechnology and material coatings, leveraging its aromatic backbone for electron transport applications. As the scientific community continues to prioritize precision medicine and molecular design, compounds like 3-5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-ylaniline will remain at the forefront of innovation, bridging gaps between chemical synthesis and biomedical breakthroughs.